N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C24H20N4O4/c1-15-10-11-21(16(2)12-15)25-22(29)14-27-24(30)20-9-4-3-8-19(20)23(26-27)17-6-5-7-18(13-17)28(31)32/h3-13H,14H2,1-2H3,(H,25,29)
• InChI Key: WFOCQAWWNHCKCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC(=CC=C4)[N+](=O)[O-])C
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide, also known as DPA-714, is a small molecule drug that has been extensively studied for its potential use in the field of neuroimaging. It belongs to a class of compounds known as translocator protein (TSPO) ligands, which have been shown to have a range of biological effects.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide binds selectively to the TSPO, which is upregulated in activated microglia and astrocytes in the brain. The binding of N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide to TSPO leads to a conformational change in the protein, which triggers a signaling cascade that results in the activation of various cellular pathways. These pathways are involved in the regulation of inflammation, oxidative stress, and cell death.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to reduce neuroinflammation and oxidative stress in animal models of neurodegeneration, and to improve cognitive function in these models. N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has also been shown to have anti-tumor effects in some cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide in lab experiments is its selectivity for the TSPO. This allows for the specific targeting of activated microglia and astrocytes in the brain, which are involved in neuroinflammation and neurodegeneration. However, one limitation of using N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide is its relatively low binding affinity for TSPO compared to other TSPO ligands, which may limit its sensitivity as a PET imaging agent.

Future Directions

There are several potential future directions for the use of N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide in scientific research. One area of interest is the development of more sensitive PET imaging agents for neuroinflammation and neurodegeneration, which could potentially be used for early diagnosis and monitoring of these conditions. Another potential future direction is the use of N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide as a therapeutic agent for neurodegenerative diseases, based on its anti-inflammatory and neuroprotective effects. Further research is needed to fully explore the potential applications of N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide in these areas.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been extensively studied for its potential use in the field of neuroimaging. It is a selective ligand for the translocator protein (TSPO), which is found in high concentrations in activated microglia and astrocytes in the brain. TSPO ligands have been used as biomarkers for neuroinflammation and neurodegeneration, and N-(2,4-dimethylphenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has shown promise in preclinical studies as a potential PET imaging agent for these conditions.